2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid
Overview
Description
2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid, also known as 2-EPMPA, is a synthetic, non-ionic surfactant used in a variety of scientific applications. It is a zwitterionic compound with a zwitterionic head group and a butanoic acid tail group. It has been used in a variety of research applications, including as a surfactant for cell culture media, as a stabilizer for proteins, and as a surfactant for drug delivery.
Scientific Research Applications
Drug Discovery
Pyrrolidine derivatives, including “2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid”, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Antitumor Agents
The pyrrolidine-2-one scaffold, a structural feature of “2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid”, is recurrent in antitumor agents . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Antimicrobial Activity
Pyrrolone and pyrrolidinone derivatives, which include “2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid”, have been found to exhibit antimicrobial activity . These compounds can be used for the development of novel compounds active against different infections .
Anticancer Activity
Pyrrolone and pyrrolidinone derivatives have also been associated with anticancer activity . The presence of a pyrrol-2-one fragment in drugs and natural compounds has gained significant attention in the development of novel methods of their synthesis .
Anti-inflammatory Activity
These derivatives exhibit diverse biological activities such as anti-inflammatory . This makes them potential candidates for the development of new anti-inflammatory drugs .
Antidepressant Activity
Pyrrolone derivatives have been found to exhibit antidepressant activity . This suggests that “2-(2-(Ethoxymethyl)pyrrolidin-1-yl)butanoic acid” could potentially be used in the development of new antidepressant drugs .
properties
IUPAC Name |
2-[2-(ethoxymethyl)pyrrolidin-1-yl]butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3/c1-3-10(11(13)14)12-7-5-6-9(12)8-15-4-2/h9-10H,3-8H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQNOBEHQGVSQLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N1CCCC1COCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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